Cas no 58331-17-2 (Narasin Sodium)
Narasin Sodium structure
Product Name:Narasin Sodium
Narasin Sodium Chemical and Physical Properties
Names and Identifiers
-
- NARASIN, USP STANDARD
- Narasin sodium,
- Narasin sodium
- Sodium;2-[6-[6-[3-(5-ethyl-5-hydroxy-6-methyloxan-2-yl)-15-hydroxy-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-3,5-dimethyloxan-2-yl]butanoate
- 58331-17-2
- CHEBI:201542
- sodium;(2R)-2-[(2R,3S,5S,6R)-6-[(2S,3S,4S,6R)-6-[(3S,5S,7R,9S,10S,12R,15R)-3-[(2R,5R,6S)-5-ethyl-5-hydroxy-6-methyloxan-2-yl]-15-hydroxy-3,10,12-trimethyl-4,6,8-trioxadispiro[4.1.57.35]pentadec-13-en-9-yl]-3-hydroxy-4-methyl-5-oxooctan-2-yl]-3,5-dimethyloxan-2-yl]butanoate
- CID 23686753
- Narasin Sodium
-
- Inchi: InChI=1S/C43H72O11.Na/c1-12-30(35(46)27(8)34(45)28(9)36-23(4)21-24(5)37(51-36)31(13-2)39(47)48)38-25(6)22-26(7)42(52-38)18-15-32(44)43(54-42)20-19-40(11,53-43)33-16-17-41(49,14-3)29(10)50-33;/h15,18,23-34,36-38,44-45,49H,12-14,16-17,19-22H2,1-11H3,(H,47,48);/q;+1/p-1
- InChI Key: NBRZEFXQRCTYMC-UHFFFAOYSA-M
- SMILES: CCC(C1C(CC(C(O1)C(C)C(C(C)C(=O)C(CC)C2C(CC(C3(O2)C=CC(C4(O3)CCC(O4)(C)C5CCC(C(O5)C)(CC)O)O)C)C)O)C)C)C(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 786.48940736g/mol
- Monoisotopic Mass: 786.48940736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 55
- Rotatable Bond Count: 12
- Complexity: 1360
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 19
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 164Ų
Narasin Sodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N378773-1mg |
Narasin Sodium |
58331-17-2 | 1mg |
$ 155.00 | 2023-09-06 | ||
| TRC | N378773-2.5mg |
Narasin Sodium |
58331-17-2 | 2.5mg |
$ 282.00 | 2023-09-06 | ||
| TRC | N378773-5mg |
Narasin Sodium |
58331-17-2 | 5mg |
$ 385.00 | 2023-09-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N912593-5mg |
Narasin sodium salt |
58331-17-2 | 98% | 5mg |
¥2,098.80 | 2022-09-01 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12816-5mg |
Narasin (sodium salt) |
58331-17-2 | 98% | 5mg |
¥1400.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci12816-25mg |
Narasin (sodium salt) |
58331-17-2 | 98% | 25mg |
¥6067.00 | 2023-09-09 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21577-2 mg |
Narasin (sodium salt) |
58331-17-2 | 2mg |
¥756.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21577-5 mg |
Narasin (sodium salt) |
58331-17-2 | 5mg |
¥1134.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21577-25 mg |
Narasin (sodium salt) |
58331-17-2 | 25mg |
¥4839.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T21577-50 mg |
Narasin (sodium salt) |
58331-17-2 | 50mg |
¥7258.00 | 2022-04-26 |
Narasin Sodium Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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